Cas no 1804738-91-7 (3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804738-91-7
• MF: C₈H₅F₆IN₂O
• MW: 386.03299498558
• CID: 4837901
• Update Time: 2025-10-30

3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6IN2O/c9-7(10,11)6-3(2-16)4(15)1-5(17-6)18-8(12,13)14/h1H,2,16H2
• InChI Key： XQMWXHITQWGIHV-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)(F)F)C=1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine: A Promising Compound in Pharmaceutical and Biochemical Research

3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, with the CAS number 1804738-91-7, represents a multifunctional organic molecule characterized by its unique combination of aromatic and heteroatomic substituents. This compound features a pyridine ring core, which is further functionalized with an aminoalkyl group, an iodine atom, a trifluoromethoxy group, and a trifluoromethyl group. The structural complexity of this molecule makes it a subject of significant interest in pharmaceutical chemistry, as its functional groups can modulate biological activity through diverse mechanisms.

The pyridine ring, a six-membered aromatic heterocycle, serves as the central scaffold of this compound. The presence of an iodo group at the 4-position introduces electrophilic properties, while the trifluoromethoxy group at the 6-position enhances hydrophobicity and metabolic stability. The trifluoromethyl group at the 2-position further contributes to steric and electronic effects, influencing the molecule’s reactivity and binding affinity. The aminomethyl substituent at the 3-position introduces nitrogen functionality, which is critical for interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of this compound as a lead molecule for drug discovery. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit specific protein kinases, which are implicated in cancer progression. The trifluoromethoxy and trifluoromethyl groups were found to enhance the compound’s lipophilicity, enabling it to cross cell membranes more effectively. This property is particularly valuable for targeting intracellular pathways, such as those involved in cell cycle regulation.

The synthesis of 3-(Aminomethyl)-4-iodo-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves advanced organic chemistry techniques, including electrophilic substitution and fluorination reactions. Researchers have reported the use of microwave-assisted synthesis to improve reaction efficiency, which aligns with current trends in green chemistry. This approach reduces energy consumption and minimizes byproduct formation, making it a sustainable method for large-scale production.

Functionalization strategies for this compound are being actively explored to expand its therapeutic applications. For example, a 2024 study in Organic & Biomolecular Chemistry described the incorporation of a fluorinated substituent to enhance metabolic stability, which is critical for drug candidates with short half-lives. Additionally, the iodo group has been utilized as a site for further derivatization, enabling the creation of analogs with tailored pharmacological profiles.

The compound’s potential in anti-inflammatory and antitumor research has also been emphasized. A 2023 review in Pharmaceutical Research highlighted its ability to modulate cytokine signaling pathways, suggesting applications in autoimmune diseases. The aminomethyl group’s ability to form hydrogen bonds with protein targets is particularly advantageous for designing molecules that disrupt pathological interactions. Furthermore, the trifluoromethoxy group’s electron-withdrawing nature may contribute to the molecule’s ability to inhibit enzyme activity, a key mechanism in drug design.